Cas no 53064-74-7 (3-Thiopheneacetic acid,1-methylethyl ester)
53064-74-7 structure
Product Name:3-Thiopheneacetic acid,1-methylethyl ester
CAS No:53064-74-7
MF:C9H12O2S
MW:184.255381584167
CID:371157
PubChem ID:104400
Update Time:2025-04-19
3-Thiopheneacetic acid,1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiopheneacetic acid,1-methylethyl ester
- isopropyl thiophene-3-acetate
- propan-2-yl 2-thiophen-3-ylacetate
- propan-2-yl thiophen-3-ylacetate
- 3-Thiopheneacetic acid, 1-methylethyl ester
- 1-Methylethyl 3-thiopheneacetate
- Isopropyl 2-(thien-3-yl)acetate
- EINECS 258-338-1
- NS00032643
- DTXSID10201127
- 53064-74-7
- ZQ2HHK6TU2
- AKOS008947885
-
- Inchi: 1S/C9H12O2S/c1-7(2)11-9(10)5-8-3-4-12-6-8/h3-4,6-7H,5H2,1-2H3
- InChI Key: UHMOHYVZZQBQIB-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)CC(=O)OC(C)C
Computed Properties
- Exact Mass: 184.05586
- Monoisotopic Mass: 184.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- Density: 1.115
- Boiling Point: 241.3°C at 760 mmHg
- Flash Point: 99.7°C
- Refractive Index: 1.515
- PSA: 26.3
3-Thiopheneacetic acid,1-methylethyl ester Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
53064-74-7 (3-Thiopheneacetic acid,1-methylethyl ester) Related Products
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